Cas no 2229345-85-9 (3-(5-bromothiophen-3-yl)methylpiperidin-3-ol)

• Product Name: 3-(5-bromothiophen-3-yl)methylpiperidin-3-ol
• CAS No: 2229345-85-9
• MF: C₁₀H₁₄BrNOS
• MW: 276.193260669708
• CID: 5996269
• PubChem ID: 165681599
• Update Time: 2025-10-05

3-(5-bromothiophen-3-yl)methylpiperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromothiophen-3-yl)methylpiperidin-3-ol
• 3-[(5-bromothiophen-3-yl)methyl]piperidin-3-ol
• EN300-1918896
• 2229345-85-9

• Inchi： 1S/C10H14BrNOS/c11-9-4-8(6-14-9)5-10(13)2-1-3-12-7-10/h4,6,12-13H,1-3,5,7H2
• InChI Key： JTDXSEFWMYUSKX-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CS1)CC1(CNCCC1)O

Computed Properties

• Exact Mass: 274.99795g/mol
• Monoisotopic Mass: 274.99795g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 60.5Ų

Additional information on 3-(5-bromothiophen-3-yl)methylpiperidin-3-ol

Introduction to 3-(5-bromothiophen-3-yl)methylpiperidin-3-ol (CAS No: 2229345-85-9)

3-(5-bromothiophen-3-yl)methylpiperidin-3-ol (CAS No: 2229345-85-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its piperidine and thiophene moieties, represents a promising scaffold for the development of novel therapeutic agents. Its unique structural features make it a valuable intermediate in the synthesis of biologically active molecules, particularly those targeting neurological and inflammatory pathways.

The molecular structure of 3-(5-bromothiophen-3-yl)methylpiperidin-3-ol consists of a piperidine ring substituted with a 5-bromothiophene group at the 3-position, further functionalized with a hydroxymethyl group at the 3-position of the piperidine ring. This arrangement confers distinct chemical and pharmacological properties, making it an attractive candidate for drug discovery programs. The presence of both bromine and hydroxyl functional groups provides multiple points for further chemical modification, enabling the synthesis of a diverse array of derivatives with tailored biological activities.

In recent years, there has been growing interest in thiophene-containing compounds due to their reported efficacy in various therapeutic areas. Thiophenes, as heterocyclic aromatic compounds, exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and antitumor properties. The incorporation of a thiophene ring into pharmacophores has been shown to enhance binding affinity and selectivity towards target enzymes and receptors. Specifically, 5-bromothiophene derivatives have been extensively studied for their potential in modulating neurotransmitter systems, making them relevant for the development of drugs for central nervous system (CNS) disorders.

The piperidine moiety in 3-(5-bromothiophen-3-yl)methylpiperidin-3-ol is another key structural feature that contributes to its pharmacological profile. Piperidine derivatives are well-known for their role as bioisosteres in drug design, often replacing more complex or less favorable structural motifs to improve pharmacokinetic properties such as solubility and metabolic stability. The hydroxymethyl group further enhances the compound's versatility, allowing for the introduction of additional functional groups through oxidation or reduction reactions.

Recent advancements in medicinal chemistry have highlighted the importance of scaffold hopping—exploring different molecular frameworks to identify new lead compounds. 3-(5-bromothiophen-3-yl)methylpiperidin-3-ol fits well within this paradigm, offering a unique combination of structural elements that may confer advantages over existing therapeutic agents. Its potential has been recognized in preclinical studies where it has demonstrated promising activity in models of pain and inflammation. These findings are particularly intriguing given the unmet medical needs in these areas and the limitations associated with current treatments.

The synthesis of 3-(5-bromothiophen-3-yl)methylpiperidin-3-ol involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards. Key synthetic routes typically involve bromination of thiophene derivatives followed by nucleophilic substitution or coupling reactions to introduce the piperidine moiety. The final step often includes functional group modifications to achieve the desired hydroxymethyl group at the 3-position of the piperidine ring. These synthetic strategies ensure that researchers can efficiently produce sufficient quantities of the compound for both laboratory-scale investigations and larger-scale applications.

The pharmacological evaluation of 3-(5-bromothiophen-3-yl)methylpiperidin-3-ol has revealed several interesting properties that warrant further exploration. In vitro studies have indicated potential activity against enzymes involved in pain signaling pathways, such as cyclooxygenase (COX) and microsomal prostaglandin E synthase 1 (mPGES). Additionally, preliminary data suggest that this compound may interact with neurotransmitter receptors, including those for serotonin and dopamine, which are implicated in mood regulation and cognitive function.

The integration of computational methods into drug discovery has accelerated the process of identifying promising candidates like 3-(5-bromothiophen-3-yl)methylpiperidin-3-ol. Molecular docking simulations have been employed to predict binding interactions between this compound and biological targets, providing insights into its mechanism of action. These computational approaches complement experimental data by allowing rapid screening of large libraries of compounds and by identifying key residues involved in binding affinity.

Future research directions involving 3-(5-bromothiophen-3-yl)methylpiperidin-3-ol include optimizing its chemical structure to enhance potency and selectivity while minimizing potential side effects. Additionally, exploring its suitability for formulation into novel drug delivery systems could further improve its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate preclinical findings into clinical trials, ultimately bringing new treatments to patients suffering from neurological and inflammatory disorders.

The versatility of 3-(5-bromothiophen-3-yl)methylpiperidin-3-ol as a building block for drug discovery underscores its importance in modern medicinal chemistry. Its unique combination of structural features positions it as a valuable asset in the quest for innovative therapeutics. As research continues to uncover new biological functions and synthetic methodologies, compounds like this are likely to play an increasingly significant role in addressing complex diseases worldwide.